Cas no 1804271-84-8 (2-Bromo-4-cyano-1H-benzimidazole-6-acetonitrile)

• Product Name: 2-Bromo-4-cyano-1H-benzimidazole-6-acetonitrile
• CAS No: 1804271-84-8
• MF: C₁₀H₅BrN₄
• MW: 261.077500104904
• CID: 4824541
• Update Time: 2025-10-19

2-Bromo-4-cyano-1H-benzimidazole-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-1H-benzimidazole-6-acetonitrile

• Inchi： 1S/C10H5BrN4/c11-10-14-8-4-6(1-2-12)3-7(5-13)9(8)15-10/h3-4H,1H2,(H,14,15)
• InChI Key： ZAWCOMQATLZHOA-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(C#N)=CC(CC#N)=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• XLogP3: 1.9
• Topological Polar Surface Area: 76.3

Additional information on 2-Bromo-4-cyano-1H-benzimidazole-6-acetonitrile

2-Bromo-4-cyano-1H-benzimidazole-6-acetonitrile

2-Bromo-4-cyano-1H-benzimidazole-6-acetonitrile (CAS No. 1804271-84-8) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzimidazoles, which are well-known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The structure of this compound is characterized by a benzimidazole ring system with substituents at positions 2, 4, and 6, specifically a bromine atom at position 2, a cyano group at position 4, and an acetonitrile group at position 6. These substituents contribute to the unique electronic and steric properties of the molecule, making it a valuable compound for research and development.

The synthesis of 2-Bromo-4-cyano-1H-benzimidazole-6-acetonitrile involves a series of carefully designed organic reactions. Typically, the benzimidazole core is synthesized via condensation reactions between o-aminothiophenol or similar derivatives and carbonyl compounds. The introduction of substituents such as bromine and cyano groups requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of such compounds, reducing environmental impact while maintaining high-quality standards.

One of the most promising applications of 2-Bromo-4-cyano-1H-benzimidazole-6-acetonitrile lies in its potential as a building block for drug discovery. Benzimidazoles are known to exhibit diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The presence of electron-withdrawing groups like cyano and acetonitrile further enhances the compound's ability to interact with biological targets, making it a candidate for lead optimization in pharmaceutical research. Recent studies have explored its potential as a kinase inhibitor, which is critical for targeting various diseases such as cancer.

In addition to its pharmaceutical applications, 2-Bromo-4-cyano-1H-benzimidazole-6-acetonitrile has shown promise in materials science. Its rigid aromatic structure and electron-deficient nature make it suitable for use in organic electronics. Researchers have investigated its potential as an electron-deficient component in donor–acceptor systems, which are essential for applications such as organic photovoltaics (OPVs) and field-effect transistors (FETs). The compound's ability to form stable charge transfer complexes with electron-rich partners has been highlighted in recent publications, underscoring its role in advancing next-generation electronic materials.

The unique combination of substituents in 2-Bromo-4-cyano-1H-benzimidazole-6-acetonitrile also makes it an attractive candidate for catalytic applications. The bromine atom at position 2 can act as a leaving group under certain reaction conditions, enabling transformations that are valuable in organic synthesis. For instance, substitution reactions involving this compound have been employed to construct complex heterocyclic frameworks with high precision. Recent breakthroughs in transition metal catalysis have further expanded its utility in asymmetric synthesis and cross-coupling reactions.

From an environmental perspective, the development of sustainable synthetic routes for 2-Bromo-4-cyano-1H-benzimidazole-6-acetonitrile aligns with global efforts to reduce chemical waste and energy consumption. Green chemistry principles have been increasingly integrated into its production processes, including the use of recyclable solvents and biodegradable reagents. These advancements not only enhance the eco-friendliness of the compound but also make it more accessible for large-scale applications.

In conclusion, 2-Bromo-4-cyano-1H-benzimidazole-6-acetonitrile (CAS No. 1804271-84-) stands out as a multifaceted compound with significant implications across diverse scientific domains. Its structural features enable it to serve as a versatile building block in drug discovery, materials science, and catalytic processes. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing modern chemistry.